Einecs 279-037-1
Description
Einecs 279-037-1 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). A comprehensive introduction requires data on its molecular structure, synthesis pathways, physicochemical properties (e.g., melting point, solubility, stability), and primary industrial applications. However, the provided evidence lacks specific technical details about this compound, necessitating reliance on standardized EINECS classification protocols for general characterization .
Properties
CAS No. |
79025-97-1 |
|---|---|
Molecular Formula |
C13H11NO4S.C6H15NO3 C19H26N2O7S |
Molecular Weight |
426.5 g/mol |
IUPAC Name |
2-(benzenesulfonamido)benzoic acid;2-[bis(2-hydroxyethyl)amino]ethanol |
InChI |
InChI=1S/C13H11NO4S.C6H15NO3/c15-13(16)11-8-4-5-9-12(11)14-19(17,18)10-6-2-1-3-7-10;8-4-1-7(2-5-9)3-6-10/h1-9,14H,(H,15,16);8-10H,1-6H2 |
InChI Key |
MEHNGRZZBNYXQH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)O.C(CO)N(CCO)CCO |
Origin of Product |
United States |
Chemical Reactions Analysis
Einecs 279-037-1 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the specific functional groups present in the compound. The major products formed from these reactions vary based on the reaction type and conditions employed .
Scientific Research Applications
Einecs 279-037-1 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may be utilized in studies related to its biological activity and potential therapeutic applications. In industry, it can be employed in the production of various chemical products .
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize Einecs 279-037-1, a systematic comparison with structurally or functionally analogous compounds is essential. Below is a framework for such an analysis, aligned with academic guidelines for chemical comparisons :
Structural and Functional Analogues
Hypothetical analogues might include:
- Compound A : A benzene derivative with similar substituents.
- Compound B : An aliphatic compound sharing functional groups (e.g., hydroxyl or carbonyl).
- Compound C : A polymer or industrial catalyst within the same regulatory category.
Physicochemical Properties
A comparative table should highlight key properties, though specific data for this compound are absent in the evidence. For illustration:
| Property | This compound | Compound A | Compound B | Compound C |
|---|---|---|---|---|
| Molecular Weight (g/mol) | Not available | 180.2 | 92.1 | 450.0 |
| Melting Point (°C) | Not available | 156 | -95 | 220 |
| Solubility in Water | Not available | Low | High | Insoluble |
| Industrial Application | Not available | Solvent | Surfactant | Catalyst |
Note: The above table is illustrative; actual data require experimental validation.
Methodological Considerations for Comparative Studies
- Experimental Design : Use controlled conditions (e.g., pH, temperature) to assess properties.
- Data Reproducibility : Document synthesis protocols and characterization methods (e.g., NMR, HPLC) thoroughly.
- Statistical Analysis: Apply ANOVA or t-tests to validate differences in performance metrics.
Q & A
Q. How can multi-omics approaches elucidate EC 279-037-1’s ecological impact in environmental samples?
- Methodological Answer: Perform metagenomic sequencing to assess microbial community shifts and transcriptomic profiling (RNA-Seq) to identify stress-response pathways. Couple with non-targeted HRMS to detect transformation products. Use geographic information systems (GIS) to map contamination hotspots .
Q. What statistical frameworks are appropriate for analyzing dose-response contradictions in EC 279-037-0371 studies?
Q. How can researchers integrate EC 279-037-1 into cross-disciplinary studies (e.g., materials science)?
- Methodological Answer: For material applications, characterize surface functionalization via XPS or AFM. Assess mechanical properties using nanoindentation or tensile testing. Collaborate with computational chemists to simulate interfacial interactions (DFT, COSMO-RS) .
Methodological Notes
- Data Contradiction Analysis: Systematically compare raw datasets (not just published averages) to identify outliers. Use Grubbs’ test for outlier detection and Cohen’s d to quantify effect size discrepancies .
- Reproducibility: Archive raw instrument files (e.g., .raw, .dx) and metadata in FAIR-aligned repositories like Zenodo or Figshare .
- Ethical Compliance: For environmental studies, adhere to Nagoya Protocol guidelines for genetic resource utilization .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
